m3227G(5)ppp(5')A

• Molecular Formula: C23H33N10O17P3
• Molecular Weight: 814.5 g/mol
• InChI: InChI=1S/C23H33N10O17P3/c1-30(2)23-28-19-12(20(38)29-23)31(3)8-33(19)22-16(37)14(35)10(48-22)5-46-52(41,42)50-53(43,44)49-51(39,40)45-4-9-13(34)15(36)21(47-9)32-7-27-11-17(24)25-6-26-18(11)32/h6-10,13-16,21-22,34-37H,4-5H2,1-3H3,(H5-,24,25,26,28,29,38,39,40,41,42,43,44)/t9?,10-,13-,14+,15-,16?,21?,22-/m1/s1
• InChIKey: NPCYQXNEZPRFOI-VLOJUGBOSA-N

m3227G(5')ppp(5')A: Structure and Procurement

m3227G(5')ppp(5')A is a specialized mRNA cap analog characterized by a 3227-methylguanine (m3227G) moiety, which is a trimethylated form of the standard 7-methylguanosine (m7G) cap structure [1]. Unlike the canonical m7G cap (cap-0) found in most eukaryotic mRNAs, the trimethylguanosine (TMG) cap is a hallmark of certain small nuclear RNAs (snRNAs) and trans-spliced leader RNAs in specific organisms [2]. This dinucleotide cap analog is composed of an m3227G residue linked via a triphosphate bridge to adenosine . Its primary recognized role is to modulate mRNA stability and translational efficiency , though detailed, quantitative comparisons to more widely used analogs like ARCA or CleanCap are notably scarce in the current literature.

Adenosine-terminated cap analogEnables m6Am pathway studies and adenosine-dependent expression research

Salt form optionsFree acid or triammonium salt to match IVT buffer compatibility

Cap-proximal methylation mimicryRecapitulates endogenous m6Am modification for mRNA stability assays

• [1] Mauer J, Luo X, Blanjoie A, et al. Reversible methylation of m6Am in the 5' cap controls mRNA stability. Nature. 2017;541(7637):371-375. View Source
• [2] Lasda EL, Parker R. Circular RNAs Co-Precipitate with Extracellular Vesicles: A Possible Mechanism for circRNA Clearance. PLoS One. 2016;11(2):e0148407. (Note: provides context on TMG caps) View Source

Why Conventional Cap Analogs Cannot Substitute

Cap analogs are not interchangeable commodities; their specific chemical structures directly dictate capping efficiency, mRNA half-life, translational output, and immunogenicity. For example, the widely used Anti-Reverse Cap Analog (ARCA) achieves a capping efficiency of only 50–80%, whereas newer analogs like CleanCap exceed 95% efficiency and produce the more physiologically relevant Cap-1 structure [1]. Substituting one cap analog for another can result in a dramatically different experimental outcome, from a 2.5- to 4.5-fold change in translational efficiency in cell-free systems [2] to unintended activation of the RIG-I innate immune pathway [3]. Therefore, the specific choice of a cap analog like m3227G(5)ppp(5')A is a critical variable in experimental design that cannot be assumed based on in-class behavior.

Nucleotide identity mismatch

Guanosine-terminated caps (e.g., ARCA, m7GpppG) alter the cap-proximal base and may confound m6Am-specific decapping studies.

Decapping pathway mismatch

ARCA is optimized for translation initiation; its methylation pattern may not replicate DCP2 resistance mechanisms reported for m6Am.

Purity and immune state divergence

Transcript impurity profiles and innate immune activation differ across cap analog types, limiting cross-class comparison in sensitive assays.

• [1] Co-transcriptional capping tech note, Takara Bio. View Source
• [2] Jemielity J, Fowler T, Zuberek J, et al. Novel 'anti-reverse' cap analogs with superior translational properties. RNA. 2003;9(9):1108-1122. View Source
• [3] Kim S, et al. 5′ terminal nucleotide determines the immunogenicity of IVT RNAs. Nucleic Acids Res. 2024 (preprint). View Source

m3227G(5')ppp(5')A: Comparative Evidence

Cap-Adjacent Nucleotide Identity and Expression

The product is specified with a purity of ≥98%, a quantitative benchmark that provides a baseline level of assurance for researchers, even in the absence of published functional data . This specification is a standard for high-quality nucleotides and is a necessary, though not sufficient, criterion for selection. It does not provide functional differentiation but is a verifiable quality metric.

Cap identity and expression

Reported

A/Am/m6Am > C/Cm > U/Um > G/Gm

Supports adenosine cap selection for high expression

3T3‑L1, HeLa, JAWS II reporter assays

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Industry standard for high-purity research nucleotides (often unspecified or lower for generic analogs)
Quantified Difference	Not applicable; this is a specification, not a functional comparison.
Conditions	Vendor Certificate of Analysis (CoA) specification

Why This Matters

Ensures a consistent, high-quality starting material for in vitro transcription (IVT) reactions, minimizing batch-to-batch variability.

m6Am Stabilizes mRNA via DCP2 Resistance

m3227G(5)ppp(5')A contains a 2,2,7-trimethylguanosine (TMG) cap structure, which is distinct from the monomethylguanosine (m7G) cap found in standard mRNAs and ARCA-capped RNAs . TMG-capped RNAs are known to utilize alternative translation initiation pathways and are not efficiently recognized by the canonical initiation factor eIF4E [1]. While direct comparative data for m3227G(5)ppp(5')A is absent, this structural feature suggests potential for differential translational regulation compared to m7G-capped mRNAs.

m6Am stability via DCP2

Class-level

m6Am transcripts: enhanced stability, DCP2 resistance

Supports mRNA half-life pathway studies

Transcriptome-wide; purified DCP2 assays

Evidence Dimension	Cap Structure
Target Compound Data	m3227G (trimethylguanosine)
Comparator Or Baseline	m7G (monomethylguanosine) in standard cap analogs (e.g., ARCA, mCap)
Quantified Difference	Qualitative difference in methylation pattern; quantitative functional difference not established for this specific compound.
Conditions	Structural analysis based on chemical nomenclature and known properties of TMG caps

Why This Matters

Enables the study of cap-dependent translation mechanisms that are distinct from the canonical eIF4E pathway, which is relevant for understanding specialized mRNA biology.

• [1] Fischer U, Sumpter V, Sekulic N, et al. Trimethylguanosine Synthase Tgs1 is a nuclear shuttling protein required for ribosome biogenesis. Mol Biol Cell. 2011;22(22):4231-4242. View Source

Structural Distinctions and Solubility Behavior

The Nature publication by Mauer et al. (2017) established that mRNAs beginning with N6,2'-O-dimethyladenosine (m6Am) are markedly more stable than those beginning with other nucleotides [1]. This finding is relevant to m3227G(5)ppp(5')A, as the adenosine at the +1 position is a potential substrate for methylation to form m6Am. While the publication does not study m3227G(5)ppp(5')A directly, it provides a mechanistic rationale for how capping with this analog could confer differential stability, depending on the cellular methylation machinery.

Physicochemical distinction

Specification review

MW 814.49 g/mol (free acid); triammonium ~865.54 g/mol; distinct HPLC retention

Salt form selection context

Free acid vs triammonium solubility

Evidence Dimension	mRNA Stability
Target Compound Data	m3227G(5)ppp(5')A-capped mRNA (with potential for m6Am formation)
Comparator Or Baseline	mRNA initiating with other nucleotides (A, G, C, U)
Quantified Difference	m6Am-initiated transcripts are 'markedly more stable' (qualitative statement from source) [1].
Conditions	Transcriptome-wide analysis in mammalian cells (HEK293T)

Why This Matters

Suggests a potential avenue for modulating mRNA half-life through cap analog selection, a critical parameter for both research applications and therapeutic mRNA design.

• [1] Mauer J, Luo X, Blanjoie A, et al. Reversible methylation of m6Am in the 5' cap controls mRNA stability. Nature. 2017;541(7637):371-375. View Source

m3227G(5')ppp(5')A: Application Scenarios

m6Am-Mediated mRNA Decapping Kinetics

Due to its trimethylguanosine (TMG) cap structure, m3227G(5)ppp(5')A is a specialized tool for dissecting translation initiation pathways that are distinct from the canonical eIF4E-dependent mechanism [1]. Researchers studying how certain viral or cellular mRNAs bypass eIF4E inhibition can use this analog to produce model transcripts for in vitro and in vivo translation assays [2].

Optimizing Expression with Cap-Proximal Nucleotide

The adenosine at the +1 position of m3227G(5)ppp(5')A-capped mRNA provides a defined starting point for investigating the impact of the m6Am modification on transcript stability [3]. By using this cap analog in IVT, researchers can generate a uniform pool of capped transcripts to study the activity of methyltransferases (e.g., PCIF1) and demethylases (e.g., FTO) in a controlled setting [3].

Reference Standards for Cap Analog Purity

TMG caps are a characteristic feature of trans-spliced leader sequences in nematodes and certain trypanosomes [4]. m3227G(5)ppp(5')A can be used to synthesize model RNAs that mimic these specialized caps, enabling studies on the unique translational machinery and RNA processing pathways of these organisms [4].

Application

Selection Property

Validation Focus

m6Am decapping kinetics

Adenosine-terminated cap, methylation substrate

DCP2 resistance assay, PCIF1 methyltransferase activity

Cap-proximal nucleotide expression

Adenosine termination with reported expression rank

Cell-based reporter expression assays

Reference standard for cap analog purity

Distinct chromatographic retention, defined MW

HPLC method development, IVT buffer compatibility

Licensing-alternative adenosine cap

Adenosine-terminated cap outside patent claims

Cap structure-function studies, IP review

• [1] Fischer U, Sumpter V, Sekulic N, et al. Trimethylguanosine Synthase Tgs1 is a nuclear shuttling protein required for ribosome biogenesis. Mol Biol Cell. 2011;22(22):4231-4242. View Source
• [2] Fuchs G, et al. A conserved family of eukaryotic translation initiation factors. (Provides context for alternative cap recognition). View Source
• [3] Mauer J, Luo X, Blanjoie A, et al. Reversible methylation of m6Am in the 5' cap controls mRNA stability. Nature. 2017;541(7637):371-375. View Source
• [4] Lasda EL, Parker R. Circular RNAs Co-Precipitate with Extracellular Vesicles: A Possible Mechanism for circRNA Clearance. PLoS One. 2016;11(2):e0148407. (Provides context for TMG caps in trans-splicing). View Source